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Compound of Interest

Compound Name: Ethyl acetoacetate-d3

Cat. No.: B12392286

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Ethyl acetoacetate-d3. Designed for researchers, scientists, and professionals in drug
development, this document summarizes key data, outlines relevant experimental
methodologies, and illustrates the fundamental impact of isotopic labeling on the physical
properties of this compound.

Core Physical Properties

Ethyl acetoacetate-d3, the deuterated form of Ethyl acetoacetate, is a valuable isotopically
labeled compound utilized in a variety of research applications, including as an internal
standard for quantitative analysis by NMR, GC-MS, or LC-MS. While extensive experimental
data on all physical properties of the deuterated species is not readily available in published
literature, the following table summarizes the known characteristics of Ethyl acetoacetate-d3
and provides the corresponding data for its non-deuterated counterpart, Ethyl acetoacetate, for
comparative purposes. It is important to note that the physical properties of deuterated
compounds are generally very similar to their non-deuterated analogues.
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Physical Property

Ethyl acetoacetate-d3

Ethyl acetoacetate (for
comparison)

Chemical Name

Butanoic-4,4,4-d3 acid, 3-oxo-,
ethyl ester[1]

Ethyl 3-oxobutanoate

CAS Number

1565868-21-4[1]

141-97-9[2]

Molecular Formula

CeH7D305[1]

CeH1003][2]

Molecular Weight 133.16 g/mol [1] 130.14 g/mol [2]
Colorless to light yellow o

Appearance o Colorless liquid[3]
liquid[1]

Boiling Point Data not available 181 °C (lit.)

Melting Point Data not available -43 °C (lit.)[2]

Density Data not available 1.029 g/mL at 20 °C (lit.)

Refractive Index

Data not available

n20/D 1.419

Purity (NMR)

>095.0%[1]

>99.0% (GC)

Storage Conditions

2-8°C, sealed storage, away

from moisture and light[1]

Store below +30°C[4][5]

Experimental Protocols

The determination of the physical properties of isotopically labeled compounds like Ethyl

acetoacetate-d3 follows standard laboratory procedures. Below are detailed methodologies for

key experiments.

Determination of Boiling Point

Methodology: The boiling point can be determined using a micro-boiling point apparatus.

o A small sample of Ethyl acetoacetate-d3 is placed in a capillary tube, which is then

attached to a thermometer.

e The assembly is immersed in a heating bath (e.g., silicone oil).
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e The temperature is gradually increased.

e The boiling point is recorded as the temperature at which a steady stream of bubbles
emerges from the capillary tube.

Determination of Melting Point

Methodology: A differential scanning calorimeter (DSC) is a precise method for determining the
melting point.

A small, accurately weighed sample of Ethyl acetoacetate-d3 is hermetically sealed in an
aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference are heated at a constant rate.

The melting point is determined by the onset temperature of the endothermic peak in the
DSC thermogram.

Determination of Density

Methodology: The density can be determined using a pycnometer.

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with Ethyl acetoacetate-d3, and its mass is measured.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density
(e.g., deionized water), and its mass is measured.

The density of Ethyl acetoacetate-d3 is calculated using the ratio of the mass of the sample
to the mass of the reference liquid, multiplied by the density of the reference liquid.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Isotopic Purity
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Methodology: GC-MS is used to confirm the isotopic enrichment and purity of Ethyl
acetoacetate-d3. An experiment involving deuterium exchange in ethyl acetoacetate followed
by GC-MS analysis has been developed.

o Sample Preparation: A dilute solution of Ethyl acetoacetate-d3 is prepared in a suitable
solvent (e.g., dichloromethane).

o GC Separation: The sample is injected into a gas chromatograph equipped with an
appropriate column to separate the analyte from any impurities.

e MS Analysis: The eluent from the GC is introduced into a mass spectrometer. The mass
spectrum of the Ethyl acetoacetate-d3 is recorded.

o Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion peak is analyzed to
confirm the incorporation of three deuterium atoms. The relative abundance of the
deuterated and non-deuterated species is used to determine the isotopic purity.

Logical Relationships and Signaling Pathways

The introduction of deuterium atoms into the ethyl acetoacetate molecule has a direct, albeit
often subtle, impact on its physical properties. The following diagram illustrates this
fundamental relationship.
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Impact of Isotopic Labeling on Physical Properties

Molecular Composition
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Caption: Isotopic labeling of Ethyl acetoacetate with deuterium directly influences its molecular

weight and subtly alters other physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. isotopically labeled compounds: Topics by Science.gov [science.gov]
e 4. bocsci.com [bocsci.com]

e 5. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical
Characteristics of Ethyl acetoacetate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392286#physical-characteristics-of-ethyl-
acetoacetate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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